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Compound of Interest

Compound Name: MRS2279

Cat. No.: B15571210

For Researchers, Scientists, and Drug Development Professionals

Introduction

MRS2279 is a potent and selective antagonist of the P2Y1 purinergic receptor, a G protein-
coupled receptor involved in a variety of physiological processes, including platelet
aggregation, neurotransmission, and inflammation. Due to its high affinity and selectivity,
MRS2279 is a valuable tool for studying the role of the P2Y1 receptor in these processes. This
document provides detailed application notes and protocols for the proper dissolution and use
of MRS2279 in cell culture experiments.

Data Presentation

The physicochemical properties of MRS2279 are summarized in the table below. It is crucial to
use the batch-specific molecular weight provided on the product's certificate of analysis for
accurate stock solution preparation.
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Property Value Reference

) 503.78 g/mol (as diammonium
Molecular Weight

salt)
Formula C13H18CINsOsP2-2NH3
Solubility Soluble in water to 100 mM
Purity >98%
Storage Store at -20°C

Signaling Pathway

MRS2279 acts as a competitive antagonist at the P2Y1 receptor. The P2Y1 receptor is coupled
to the Gqg alpha subunit of heterotrimeric G proteins. Upon activation by its endogenous
agonist, adenosine diphosphate (ADP), the P2Y1 receptor activates phospholipase C (PLC).
PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-
trisphosphate (IP3) and diacylglycerol (DAG). IPs binds to its receptor on the endoplasmic
reticulum, leading to the release of intracellular calcium (Ca?*) stores. This increase in cytosolic
calcium concentration triggers various downstream cellular responses. MRS2279 blocks this
cascade by preventing ADP from binding to the P2Y1 receptor.
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P2Y1 Receptor Signaling Pathway and Inhibition by MRS2279.
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Experimental Protocols

This section provides a detailed protocol for the preparation of MRS2279 stock and working
solutions for use in cell culture applications, such as with the SH-SY5Y human neuroblastoma
cell line.

Materials:

e MRS2279 powder

» Sterile, nuclease-free water (e.g., cell culture grade, WFI)
 Sterile microcentrifuge tubes

o Sterile pipette tips

o Vortex mixer

e -20°C freezer

Protocol for Preparing a 10 mM Stock Solution:

o Calculate the required mass: Using the batch-specific molecular weight (MW) from the
certificate of analysis (e.g., 503.78 g/mol ), calculate the mass of MRS2279 powder needed
to prepare the desired volume of a 10 mM stock solution.

o Formula: Mass (mg) = Desired Volume (mL) x 10 (mM) x MW ( g/mol ) / 1000
o Example for 1 mL: Mass (mg) =1 mL x 10 mM x 503.78 g/mol / 1000 = 5.0378 mg

¢ Weigh the compound: Carefully weigh the calculated amount of MRS2279 powder in a sterile
microcentrifuge tube.

o Dissolution: Add the appropriate volume of sterile, nuclease-free water to the microcentrifuge
tube containing the MRS2279 powder.

¢ Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle
warming to 37°C can aid in dissolution if necessary.
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« Sterilization (Optional but Recommended): If the solution is not prepared under strictly
aseptic conditions, it can be sterilized by passing it through a 0.22 um sterile syringe filter.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.
When stored properly, the stock solution should be stable for several months.

Protocol for Preparing a Working Solution in Cell Culture Medium:

Thaw the stock solution: Thaw a single aliquot of the 10 mM MRS2279 stock solution at
room temperature.

 Dilution: Dilute the stock solution to the desired final working concentration in pre-warmed
cell culture medium. For example, to prepare a 1 uM working solution in 10 mL of medium:

o Calculation: (10 mM) x V1 = (1 uM) x (10 mL) => V1 =1 pL.
o Add 1 pL of the 10 mM stock solution to 10 mL of cell culture medium.
e Mixing: Gently mix the working solution by pipetting up and down or by inverting the tube.

o Application to cells: Replace the existing medium in your cell culture plates with the medium
containing the desired concentration of MRS2279.

Experimental Workflow Diagram:
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Stock Solution Preparation

Start: Obtain MRS2279 Powder

Weigh MRS2279

Dissolve in Sterile Water

Vortex to Mix

Aliquot into Single-Use Tubes

Store at -20°C

1
For Experiment
1

Cell Cultur%Experiment

Thaw Stock Solution Aliquot

:

Dilute in Cell Culture Medium
(to final working concentration)

:

Treat Cells with MRS2279

:

Incubate for Desired Time

Analyze Cellular Response

Click to download full resolution via product page

Workflow for Preparing and Using MRS2279 in Cell Culture.
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 To cite this document: BenchChem. [Application Notes and Protocols for Dissolving
MRS2279 in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15571210#how-to-dissolve-mrs2279-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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